Cas no 89029-81-2 (1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)-)

1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)- structure
89029-81-2 structure
Product Name:1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)-
CAS No:89029-81-2
MF:C9H17NO
MW:155.237382650375
CID:615224
PubChem ID:71321617
Update Time:2025-04-19

1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexen-3-one, 1-(dimethylamino)-2-methyl-, (E)-
    • 1-(dimethylamino)-2-methylhex-1-en-3-one
    • DTXSID10751410
    • 89029-81-2
    • Inchi: 1S/C9H17NO/c1-5-6-9(11)8(2)7-10(3)4/h7H,5-6H2,1-4H3
    • InChI Key: OCHQPJHWDWLSAE-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=CN(C)C)CCC

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.3Ų

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